Cas no 24650-42-8 (2,2-Dimethoxy-2-phenylacetophenone)

• Product Name: 2,2-Dimethoxy-2-phenylacetophenone
• CAS No: 24650-42-8
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD00008475
• CID: 52553
• PubChem ID: 90571
• Update Time: 2026-05-14

2,2-Dimethoxy-2-phenylacetophenone Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethoxy-1,2-diphenylethanone
• UV-651
• 2,2-diethoxy-2-phenylacetophenone
• Benzildimethyl ketal
• DMPA
• Benzil Dimethyl Ketone
• Photoinitiator-651
• Benzoin dimethyl ether
• Benzoin dimethyl ether (DMPA)
• 2,2-Dimethoxy-2-phenylacetophenone
• 1,2-diphenyl-1-keto-2,2-dimethoxyethane
• 2,2-dimethoxy-1,2-diphenylethan-1-one
• Benzil α,α-dimethyl acetal
• Esacure KB 1
• Ethanone,2,2-dimethoxy
• Irgacure 651
• IrgacureR651
• Kayacure BDMK
• Lucirin BDK
• Photomer 51
• α,α-Dimethoxy-α-phenylacetophenone
• Benzil alpha,alpha-dimethyl acetal
• Benzil Dimethylketal
• (2,2-Dimethoxy-2-phenylacetophenone) Photoinitiator BDK

• MDL： MFCD00008475
• Inchi： 1S/C16H16O3/c1-18-16(19-2,14-11-7-4-8-12-14)15(17)13-9-5-3-6-10-13/h3-12H,1-2H3
• InChI Key： KWVGIHKZDCUPEU-UHFFFAOYSA-N
• SMILES： COC(C1=CC=CC=C1)(C(=O)C2=CC=CC=C2)OC

Computed Properties

• Exact Mass: 256.11000
• Monoisotopic Mass: 256.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: White crystals
• Density: 1.1320 (rough estimate)
• Melting Point: 65.0 to 69.0 deg-C
• Boiling Point: 169°C/7mmHg(lit.)
• Flash Point: Fahrenheit: >374 ° f
  Celsius: >190 ° c
  
• Refractive Index: 1.5590 (estimate)
• Solubility: methylene chloride: 20 mg/mL, clear
• Stability/Shelf Life: Stability Stable, but light-sensitive. Combustible. Incompatible with strong acids, strong oxidizing agents.
• PSA: 35.53000
• LogP: 3.01510
• Solubility: Soluble in acetone, ethyl acetate, hot methanol, isopropanol, insoluble in water
• Sensitiveness: Sensitive to light

2,2-Dimethoxy-2-phenylacetophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H334,H400
• Warning Statement： P261,P273,P342+P311
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 43-50/53
• Safety Instruction： S36/37-S60-S61
• FLUKA BRAND F CODES：8
• RTECS：KM5775658
• Hazardous Material Identification：
• Safety Term：S36/37;S60;S61
• Risk Phrases：R43; R50/53
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store in sealed packaging, away from light and heat.

Related Categories

• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials